Cas no 4160-82-1 (3,3-Dimethylglutaric anhydride)

• Product Name: 3,3-Dimethylglutaric anhydride
• CAS No: 4160-82-1
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD00006684
• CID: 84947
• PubChem ID: 77813
• Update Time: 2025-10-20

3,3-Dimethylglutaric anhydride Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyldihydro-2H-pyran-2,6(3H)-dione
• 3,3-Dimethylglutaric anhydride
• 4,4-dimethyloxane-2,6-dione
• 2H-Pyran-2,6(3H)-dione, dihydro-4,4-dimethyl-
• Glutaric anhydride, 3,3-dimethyl-
• U3BON0TR03
• HIJQFTSZBHDYKW-UHFFFAOYSA-N
• NSC2827
• Glutaric anhydride, beta,beta-dimethyl-
• Dihydro-4,4-dimethyl-2H-pyran-2,6(3H)-dione
• 3,3-Dimethyladipic anhydride
• 3,3-Dimethylglutaricanhydride
• Glutaric anhydride,3-dimethy
• AMY3981
• Glutaric anhydride,3-dimethyl-
• MFCD00006684
• 3,3 Dimethylglutaric anhydride
• .beta.,.beta.-Dimethylglutaric anhydride
• SY049470
• Glutaric anhydride, .beta.,.beta.-dimethyl-
• EINECS 223-998-1
• NS00031015
• 3.3/'-Dimethyl glutaric anhydride
• 3,3-dimethyl glutaric anhydride
• 2H-Pyran-2, dihydro-4,4-dimethyl-
• AI3-11032
• D1323
• 3',3'-Dimethylglutaric anhydride
• AKOS005716885
• UNII-U3BON0TR03
• 3,3-dimethylglutaric acid anhydride
• 4,4-dimethyl-dihydro-pyran-2,6-dione
• CS-0186905
• FT-0614080
• NSC-2827
• 4,4-Dimethyldihydro-2H-pyran-2,6(3H)-dione #
• NSC 2827
• AS-47615
• EN300-23123
• InChI=1/C7H10O3/c1-7(2)3-5(8)10-6(9)4-7/h3-4H2,1-2H
• Glutaric anhydride,.beta.-dimethyl-
• 4160-82-1
• SCHEMBL159517
• DTXSID4063327
• 4,4-DIMETHYLDIHYDROPYRAN-2,6-DIONE
• F14671
• 3,3-Dimethylglutaric anhydride, 99%
• STL124109
• 4,4-dimethyltetrahydropyran-2,6-dione
• DB-050780

• MDL： MFCD00006684
• Inchi： 1S/C7H10O3/c1-7(2)3-5(8)10-6(9)4-7/h3-4H2,1-2H3
• InChI Key： HIJQFTSZBHDYKW-UHFFFAOYSA-N
• SMILES： O1C(CC(C)(C)CC1=O)=O

Computed Properties

• Exact Mass: 142.06300
• Monoisotopic Mass: 142.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.7
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.1643 (rough estimate)
• Melting Point: 123.0 to 127.0 deg-C
• Boiling Point: 181 °C/25 mmHg(lit.)
• Flash Point: 181°C/25mm
• Refractive Index: 1.4730 (estimate)
• PSA: 43.37000
• LogP: 0.87620
• Sensitiveness: Moisture Sensitive

3,3-Dimethylglutaric anhydride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,3-Dimethylglutaric anhydride

Comprehensive Guide to 3,3-Dimethylglutaric Anhydride (CAS No. 4160-82-1): Properties, Applications, and Industry Insights

3,3-Dimethylglutaric anhydride (CAS No. 4160-82-1) is a versatile cyclic anhydride widely utilized in organic synthesis, polymer chemistry, and specialty chemical manufacturing. With the growing demand for sustainable materials and high-performance additives, this compound has garnered significant attention in research and industrial applications. Its unique molecular structure, featuring a five-membered ring with two methyl groups, contributes to its reactivity and functional versatility.

The compound’s IUPAC name, 3,3-dimethyloxolane-2,5-dione, reflects its anhydride classification. Researchers often search for "3,3-Dimethylglutaric anhydride synthesis" or "CAS 4160-82-1 applications," highlighting its relevance in academic and industrial settings. Recent trends in green chemistry have further propelled interest in this anhydride due to its potential as a bio-based intermediate for biodegradable polymers.

One of the key advantages of 3,3-Dimethylglutaric anhydride is its role in producing polyesters and polyamides. Its cyclic structure enables efficient ring-opening polymerization, a process frequently explored in "anhydride-based polymer design" studies. Additionally, its compatibility with other monomers makes it valuable for tailoring material properties such as thermal stability and mechanical strength.

In pharmaceutical research, CAS No. 4160-82-1 serves as a building block for active pharmaceutical ingredients (APIs). Queries like "3,3-Dimethylglutaric anhydride drug synthesis" underscore its utility in creating chiral intermediates. The compound’s ability to form stable covalent bonds with amines and alcohols aligns with modern drug development strategies, particularly in prodrug formulations.

From an industrial perspective, 3,3-Dimethylglutaric anhydride is employed in coatings, adhesives, and elastomers. Its incorporation enhances crosslinking density, improving durability—a topic often searched as "anhydride modifiers for coatings." Manufacturers also value its low toxicity profile, complying with global regulatory standards such as REACH and FDA guidelines.

Emerging applications include its use in energy storage materials, where researchers investigate its derivatives for lithium-ion battery electrolytes. Searches for "biodegradable anhydrides for batteries" reflect this innovative direction. Furthermore, its derivatization into photoactive compounds has opened avenues in optoelectronics and advanced material sciences.

To address common queries, 3,3-Dimethylglutaric anhydride exhibits a melting point of 65–68°C and solubility in polar organic solvents like acetone and THF. Safety data sheets emphasize standard laboratory precautions, though it is not classified as hazardous under major regulatory frameworks. Analytical techniques such as FTIR and NMR are typically used for quality verification.

In summary, 3,3-Dimethylglutaric anhydride (CAS No. 4160-82-1) bridges academic research and industrial innovation. Its adaptability across polymers, pharmaceuticals, and green materials ensures sustained relevance. As industries prioritize sustainability, this anhydride’s role in circular economy models will likely expand, answering search trends like "eco-friendly chemical intermediates."